Cas no 1221278-57-4 (5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole)

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole structure

1221278-57-4 structure

Product Name:5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole

CAS No:1221278-57-4

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD15147267

CID:823637

PubChem ID:53415054

Update Time:2024-11-03

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole
- 5-(chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-cyclobutyl-
- WYB27857
- CS-16013
- MFCD15147267
- EN300-329239
- 1221278-57-4
- AKOS014313273
- CS-0084153
- DB-358958
- 5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole
- MDL： MFCD15147267
- Inchi： 1S/C7H9ClN2O/c8-4-6-9-7(10-11-6)5-2-1-3-5/h5H,1-4H2
- InChI Key： BCCZZVBQASSARF-UHFFFAOYSA-N
- SMILES： ClCC1=NC(C2CCC2)=NO1

Computed Properties

Exact Mass: 172.0403406g/mol
Monoisotopic Mass: 172.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 1.7

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A449039769-1g	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole	1221278-57-4	95%	1g	$646.68	2023-09-03
Alichem	A449039769-5g	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole	1221278-57-4	95%	5g	$1903.00	2023-09-03
Apollo Scientific	OR510140-100mg	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	>98%	100mg	£165.00	2025-02-20
abcr	AB450417-250 mg	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole; .	1221278-57-4		250MG	€322.00	2023-07-18
abcr	AB450417-1 g	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole; .	1221278-57-4		1g	€578.50	2023-07-18
Chemenu	CM317942-250mg	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	250mg	$***	2023-04-03
Chemenu	CM317942-1g	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	1g	$***	2023-04-03
Chemenu	CM317942-5g	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	5g	$***	2023-04-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2109-10g	5-(chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	10g	$1200	2023-09-07
Chemenu	CM317942-100mg	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	100mg	$***	2023-04-03

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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